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Compound of Interest

Compound Name: 1-Chloro-2,6-dimethylheptane

CAS No.: 62597-29-9

Cat. No.: B13169693

Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Chloro-2,6-dimethylheptane

Abstract
This technical guide provides a comprehensive overview of the physical properties of 1-
Chloro-2,6-dimethylheptane, a halogenated alkane relevant to professionals in chemical

research and drug development. This document delineates the compound's chemical identity,

summarizes its key physical characteristics, and delves into the theoretical principles governing

these properties. Furthermore, it offers detailed, field-proven experimental protocols for the

determination of critical parameters such as boiling point and refractive index, ensuring

scientific integrity and reproducibility. This guide is intended to serve as an authoritative

resource for scientists requiring a thorough understanding of this compound for application in

synthesis, process development, and quality control.

Chemical Identity and Structure
1-Chloro-2,6-dimethylheptane is a monochlorinated derivative of the branched alkane 2,6-

dimethylheptane. Understanding its fundamental identifiers is the first step in its scientific

characterization.
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IUPAC Name: 1-chloro-2,6-dimethylheptane

CAS Number: 62597-29-9

Molecular Formula: C₉H₁₉Cl

Molecular Weight: 162.70 g/mol

Canonical SMILES: CC(C)CCCC(C)CCl

The structure consists of a seven-carbon heptane backbone with methyl groups at positions 2

and 6, and a chlorine atom at position 1. This primary alkyl halide structure is a key determinant

of its reactivity and physical properties.

Caption: 2D representation of 1-Chloro-2,6-dimethylheptane.

Summary of Physical Properties
The following table summarizes the key physical properties of 1-Chloro-2,6-dimethylheptane.

It is important to note that while identifiers are specific to the 1-Chloro isomer, experimentally

determined data for properties like boiling point, density, and refractive index are scarce.

Therefore, values for the closely related isomer, 4-Chloro-2,6-dimethylheptane, are provided as

reliable estimates and are clearly marked.
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Property Value Source

Molecular Weight 162.70 g/mol

Boiling Point 183.2 ± 8.0 °C at 760 mmHg
(Data for isomer 4-Chloro-2,6-

dimethylheptane)

Density 0.9 ± 0.1 g/cm³
(Data for isomer 4-Chloro-2,6-

dimethylheptane)

Refractive Index 1.425
(Data for isomer 4-Chloro-2,6-

dimethylheptane)

LogP (XLogP3-AA) 4.4 (Computed)

Appearance Colorless Liquid
Assumed, based on similar

alkyl halides

Solubility
Insoluble in water; Soluble in

organic solvents

Purity (Typical) ≥95%

Scientific Principles Governing Physical Properties
The physical properties of an alkyl halide like 1-Chloro-2,6-dimethylheptane are a direct

consequence of its molecular structure and the resulting intermolecular forces.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b13169693/docs?utm_src=pdf-body#physical-properties-of-1-chloro-2-6-dimethylheptane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13169693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Structure

Intermolecular Forces

Resulting Physical Properties

1-Chloro-2,6-dimethylheptane
(C9H19Cl)

Van der Waals Forces
(Dispersion)

Large size, more electrons

Dipole-Dipole
Interactions (C-Cl bond)

Polar C-Cl bond

Density

Heavy Cl atom

Boiling Point

Primary determinant

Solubility

Favors nonpolar solvents Minor contribution
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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